1-{(E)-[(2-ethylphenyl)imino]methyl}-17-(4-methoxyphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione (non-preferred name)

• Molecular Formula: C34H28N2O3
• Molecular Weight: 512.6 g/mol
• IUPAC Name: 1-[(2-ethylphenyl)iminomethyl]-17-(4-methoxyphenyl)-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• InChI: InChI=1S/C34H28N2O3/c1-3-21-10-4-9-15-28(21)35-20-34-26-13-7-5-11-24(26)29(25-12-6-8-14-27(25)34)30-31(34)33(38)36(32(30)37)22-16-18-23(39-2)19-17-22/h4-20,29-31H,3H2,1-2H3
• InChI Key: UWPABDBSYCOIIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N=CC23C4C(C(C5=CC=CC=C52)C6=CC=CC=C36)C(=O)N(C4=O)C7=CC=C(C=C7)OC

Description

1-{(Z)-[(2-ETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE is a complex organic compound characterized by its unique structure and potential applications in various fields. This compound is notable for its intricate molecular architecture, which includes multiple fused rings and functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{(Z)-[(2-ETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE typically involves multi-step organic reactions. The initial steps often include the formation of the imine linkage through the condensation of 2-ethylbenzaldehyde with an appropriate amine. Subsequent steps involve cyclization reactions to form the pentacyclic core, followed by functional group modifications to introduce the methoxy and azapentacyclo moieties.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, requiring efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-{(Z)-[(2-ETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility.

Scientific Research Applications

1-{(Z)-[(2-ETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{(Z)-[(2-ETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Benzimidazoles: Share a similar heterocyclic structure and are known for their biological activity.

Phenylimidazoles: Contain imidazole rings and exhibit diverse chemical reactivity.

Azapentacyclic Compounds: Feature multiple fused rings and are studied for their unique properties.

Uniqueness

1-{(Z)-[(2-ETHYLPHENYL)IMINO]METHYL}-17-(4-METHOXYPHENYL)-17-AZAPENTACYCLO[6650~2,7~0~9,14~0~15,19~]NONADECA-2,4,6,9,11,13-HEXAENE-16,18-DIONE stands out due to its specific combination of functional groups and ring structures, which confer unique chemical and biological properties